Cas no 104740-55-8 (benzyl 4-(2-aminoethyl)piperazine-1-carboxylate)

• Product Name: benzyl 4-(2-aminoethyl)piperazine-1-carboxylate
• CAS No: 104740-55-8
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD11519271
• CID: 138011
• PubChem ID: 10890711
• Update Time: 2025-04-19

benzyl 4-(2-aminoethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(2-aminoethyl)-, phenylmethyl ester
• 4-(2-Aminoethyl)-1-piperazinecarboxylic acid phenylmethyl ester
• benzyl 4-(2-aminoethyl)piperazine-1-carboxylate
• F2158-1192
• 1-CBZ-4-(2-AMINOETHYL)PIPERAZINE
• 2-(N-Cbz-piperazin-1-yl)ethanamine
• 4-(2-Aminoethyl)piperazine-1-carboxylic acid benzyl ester
• FT-0604310
• EN300-238951
• 104740-55-8
• SCHEMBL335166
• Benzyl4-(2-aminoethyl)piperazine-1-carboxylate
• CS-0270065
• DTXSID50447360
• AKOS015910221
• QSFXITXPTXIAOB-UHFFFAOYSA-N
• F80279
• 4-(2-amino-ethyl)-piperizine-1-carboxylic acid benzyl ester
• 4-(2-Aminoethyl)-l-(benzyloxycarbonyl)piperazine
• DB-009962

• MDL： MFCD11519271
• Inchi： 1S/C14H21N3O2/c15-6-7-16-8-10-17(11-9-16)14(18)19-12-13-4-2-1-3-5-13/h1-5H,6-12,15H2
• InChI Key： QSFXITXPTXIAOB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CCN)CC1)=O

Computed Properties

• Exact Mass: 263.16300
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-164 ºC (isopropanol )
• Boiling Point: 403.7 °C at 760 mmHg
• Flash Point: 198 °C
• Solubility: Slightly soluble (8.2 g/l) (25 º C),
• PSA: 58.80000
• LogP: 1.47560